molecular formula C6H11ClN2 B125914 1-Aminocyclopentanecarbonitrile hydrochloride CAS No. 16195-83-8

1-Aminocyclopentanecarbonitrile hydrochloride

Cat. No. B125914
CAS RN: 16195-83-8
M. Wt: 146.62 g/mol
InChI Key: KZUVFEAHMVSCMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Aminocyclopentanecarbonitrile hydrochloride is a chemical compound with the molecular formula C6H11ClN2. It has an average mass of 146.618 Da and a monoisotopic mass of 146.061081 Da .


Molecular Structure Analysis

The molecular structure of 1-Aminocyclopentanecarbonitrile hydrochloride consists of 6 carbon atoms, 11 hydrogen atoms, 1 chlorine atom, and 2 nitrogen atoms . The exact spatial arrangement of these atoms contributes to the compound’s unique properties.

Scientific Research Applications

Plant Growth Regulation

Studies on 1-methylcyclopropene (1-MCP), a plant growth regulator, highlight its role in inhibiting ethylene action in fruits, vegetables, and floriculture crops, suggesting potential agricultural applications for structurally or functionally related compounds. Effective concentrations for 1-MCP are low, indicating that similar compounds might be used in low doses for significant effects. The research underscores the importance of considering factors like cultivar, developmental stage, and treatment timing for effective use (Blankenship & Dole, 2003).

Ocular Toxicity and Medication Screening

The examination of ocular toxicity related to certain medications outlines the need for careful screening and monitoring, presenting a framework for evaluating potential side effects of chemical compounds in medical treatments. Recommendations include baseline screening and regular follow-up assessments to prevent adverse effects (Jones, 1999).

Food Safety and Quality

Research into stabilizing and controlling the release of gaseous/volatile compounds like 1-MCP for food preservation underscores the importance of developing technologies to enhance food safety and quality. This study reviews various methods for achieving stabilization and controlled release, highlighting the potential for similar research in related compounds to contribute to food science (Chen et al., 2020).

Soil Organic Nitrogen Chemistry

An understanding of soil organic nitrogen, including proteins, amino sugars, and heterocyclic nitrogen compounds, is crucial for agricultural science and environmental management. This review suggests that recognizing the distribution and dynamics of nitrogen in soil can inform the development of fertilizers and soil conditioners, potentially opening avenues for the application of nitrogen-containing compounds like 1-Aminocyclopentanecarbonitrile hydrochloride in agriculture (Schulten & Schnitzer, 1997).

Safety and Hazards

While specific safety and hazard information for 1-Aminocyclopentanecarbonitrile hydrochloride is not available, it’s important to handle all chemical compounds with care. Proper safety measures should be taken, including the use of personal protective equipment and working in a well-ventilated area .

properties

IUPAC Name

1-aminocyclopentane-1-carbonitrile;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H10N2.ClH/c7-5-6(8)3-1-2-4-6;/h1-4,8H2;1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KZUVFEAHMVSCMQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(C1)(C#N)N.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H11ClN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00603631
Record name 1-Aminocyclopentane-1-carbonitrile--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00603631
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

146.62 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Aminocyclopentanecarbonitrile hydrochloride

CAS RN

16195-83-8
Record name 1-Aminocyclopentane-1-carbonitrile--hydrogen chloride (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00603631
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-Aminocyclopentanecarbonitrile hydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.